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Compound of Interest

Compound Name: 3-Bromo-5-iodopyridine

Cat. No.: B183754 Get Quote

Essential Guide to Handling 3-Bromo-5-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of 3-
Bromo-5-iodopyridine (CAS No: 233770-01-9). Adherence to these guidelines is crucial for

ensuring laboratory safety, maintaining experimental integrity, and complying with regulatory

standards.

Immediate Safety and Hazard Information
3-Bromo-5-iodopyridine is a halogenated heterocyclic compound that requires careful

handling due to its potential health hazards. The primary routes of exposure are inhalation, skin

contact, and eye contact.

Hazard Classifications:

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Serious Eye Damage H318
Causes serious eye damage.

[1][2]
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Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Bromo-5-
iodopyridine to minimize exposure risk.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

Protects eyes from splashes

and dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a

flame-retardant lab coat.

Prevents skin contact and

absorption.

Respiratory Protection

NIOSH-approved N95 dust

mask or an air-purifying

respirator.

Required if dust or aerosols

may be generated. Work

should be conducted in a

chemical fume hood.[1][2]

Footwear Closed-toe shoes.
Prevents injuries from spills

and dropped objects.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of 3-Bromo-5-iodopyridine is essential for safety and

to maintain the integrity of the compound.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from sources of ignition and incompatible

materials such as strong oxidizing agents and strong acids.[3]

Keep the container tightly closed.
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All handling of 3-Bromo-5-iodopyridine, including weighing and transferring, should be

conducted in a certified chemical fume hood.

Use non-sparking tools and take precautionary measures against static discharge.[3]

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.
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Operational Workflow Diagram

First Aid Procedures
In the event of exposure, follow these first-aid measures immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, perform artificial respiration. Get

medical attention as soon as possible.

Skin Contact

Immediately wash the contaminated skin with

soap and water. Remove contaminated clothing

and wash before reuse. If irritation persists, get

medical attention.[4]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids. Get

medical attention immediately.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Management
In the event of a spill, evacuate the area and follow these procedures:

Wear appropriate PPE as outlined above.

For small spills, use an absorbent material like sand or vermiculite to contain the chemical.

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.

Ventilate the area and decontaminate the spill surface.
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Disposal Plan
Proper disposal of 3-Bromo-5-iodopyridine and its waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing 3-Bromo-5-
iodopyridine must be collected in a designated "Halogenated Organic Waste" container. Do

not mix with non-halogenated waste.

Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, and absorbent materials from spills, in a properly labeled and sealed hazardous

waste container.

Professional Disposal: Arrange for the collection of the hazardous waste through a licensed

environmental waste management company.[5]
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Disposal Plan for 3-Bromo-5-iodopyridine
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Disposal Workflow Diagram

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
3-Bromo-5-iodopyridine is a valuable building block in organic synthesis, particularly in cross-

coupling reactions. The differential reactivity of the C-I and C-Br bonds allows for selective

functionalization. The C-I bond is more reactive and will preferentially undergo oxidative

addition to a palladium(0) catalyst under milder conditions. The following is a representative

protocol for a selective Suzuki-Miyaura coupling at the 5-position (iodine position).
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Materials:

3-Bromo-5-iodopyridine (1.0 equivalent)

Arylboronic acid (1.2 equivalents)

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03

equivalents)

Potassium carbonate (K₂CO₃) (2.0 equivalents)

1,4-Dioxane/Water (4:1 v/v, degassed)

Schlenk flask

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 3-Bromo-5-
iodopyridine, the arylboronic acid, and potassium carbonate.

Establish Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or

Argon). Repeat this cycle three times.

Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst to the

flask.

Solvent Addition: Add the degassed solvent mixture to the reaction flask via syringe.

Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete

within 4-16 hours.
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Workup:

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice with ethyl acetate.

Combine the organic layers and wash with brine.

Purification:

Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the pure 3-

bromo-5-arylpyridine.
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Suzuki-Miyaura Coupling Workflow
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Experimental Workflow for Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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